2-(4-Phenoxyphenyl)propan-2-amine
Overview
Description
2-(4-Phenoxyphenyl)propan-2-amine, also known as 4-Fluoroamphetamine (4-FA), is a synthetic compound that belongs to the family of amphetamines. It has gained popularity as a recreational drug due to its psychoactive effects, but it also has potential applications in scientific research.
Mechanism of Action
4-FA acts as a releasing agent for the neurotransmitters serotonin, dopamine, and norepinephrine. It increases the levels of these neurotransmitters in the synaptic cleft, leading to increased stimulation of the postsynaptic receptors. This results in the psychoactive effects of 4-FA, including euphoria, increased energy, and enhanced mood.
Biochemical and Physiological Effects
The use of 4-FA has been associated with several biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature. It also increases the release of cortisol, a stress hormone, and decreases the release of prolactin, a hormone involved in lactation.
Advantages and Limitations for Lab Experiments
One advantage of using 4-FA in lab experiments is its ability to selectively release serotonin, dopamine, and norepinephrine. This allows for the study of the specific effects of these neurotransmitters on behavior and brain function. However, 4-FA has limitations in that it is a psychoactive substance and can cause changes in behavior and mood, which can confound the results of experiments.
Future Directions
There are several future directions for research involving 4-FA. One direction is to investigate the long-term effects of 4-FA use on the brain and behavior. Another direction is to study the effects of 4-FA on specific brain regions and circuits involved in reward and motivation. Additionally, there is potential for the development of new drugs based on the structure of 4-FA that have more specific effects on neurotransmitter release.
Conclusion
In conclusion, 2-(4-Phenoxyphenyl)propan-2-amine, also known as 4-FA, is a synthetic compound that has potential applications in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been explored in this paper. While 4-FA has gained popularity as a recreational drug, its potential for scientific research should not be overlooked.
Scientific Research Applications
4-FA has potential applications in scientific research as a tool for studying the central nervous system. It has been used in studies investigating the role of serotonin and dopamine neurotransmitters in the brain. It has also been used in studies investigating the effects of amphetamines on the brain and behavior.
properties
IUPAC Name |
2-(4-phenoxyphenyl)propan-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO/c1-15(2,16)12-8-10-14(11-9-12)17-13-6-4-3-5-7-13/h3-11H,16H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YLAODKGKGJCBKP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C1=CC=C(C=C1)OC2=CC=CC=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00578012 |
Source
|
| Record name | 2-(4-Phenoxyphenyl)propan-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00578012 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Phenoxyphenyl)propan-2-amine | |
CAS RN |
54737-66-5 |
Source
|
| Record name | 2-(4-Phenoxyphenyl)propan-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00578012 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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